[(1-Methyl-1H-pyrazol-4-yl)methyl](pentyl)amine

• Molecular Formula: C10H19N3
• Molecular Weight: 181.28 g/mol
• IUPAC Name: N-[(1-methylpyrazol-4-yl)methyl]pentan-1-amine
• InChI: InChI=1S/C10H19N3/c1-3-4-5-6-11-7-10-8-12-13(2)9-10/h8-9,11H,3-7H2,1-2H3
• InChI Key: YEVQWCZKNYXYKB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNCC1=CN(N=C1)C

Description

(1-Methyl-1H-pyrazol-4-yl)methylamine is a secondary amine featuring a 1-methylpyrazole core linked to a pentyl chain via a methylene group. Its molecular formula is C₁₀H₁₈N₃, with a molecular weight of 180.27 g/mol. The compound is characterized by:

• A pyrazole ring substituted with a methyl group at the 1-position, enhancing steric and electronic stability.
• A pentyl chain (five-carbon alkyl group) contributing to lipophilicity and influencing solubility and pharmacokinetic properties.
• High purity (≥95%) as indicated for structurally related amines in commercial listings .

This compound is utilized in pharmaceutical and agrochemical research, particularly in the synthesis of kinase inhibitors and bioactive molecules .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-Methyl-1H-pyrazol-4-yl)methylamine typically involves the reaction of 1-methyl-1H-pyrazole-4-carbaldehyde with pentylamine under reductive amination conditions. The reaction is usually carried out in the presence of a reducing agent such as sodium cyanoborohydride or hydrogen gas with a suitable catalyst like palladium on carbon.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

(1-Methyl-1H-pyrazol-4-yl)methylamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can target the pyrazole ring or the amine group.

Substitution: The methyl and

Biological Activity

(1-Methyl-1H-pyrazol-4-yl)methylamine is a compound that has garnered attention due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound (1-Methyl-1H-pyrazol-4-yl)methylamine features a pyrazole moiety, which is known for its diverse biological activities. The structural formula can be represented as follows:

$$\text{C}_{11}\text{H}_{16}\text{N}_2$$

This structure contributes to its interaction with various biological targets.

Research indicates that compounds containing the pyrazole ring often exhibit multiple modes of action, including:

• Enzyme Inhibition : Pyrazole derivatives have been shown to inhibit specific enzymes, which can lead to anti-inflammatory and antitumor effects.
• Receptor Modulation : Certain pyrazole compounds act as agonists or antagonists at various receptors, influencing signaling pathways crucial for cellular functions.

Biological Activity Overview

The biological activity of (1-Methyl-1H-pyrazol-4-yl)methylamine has been evaluated in several studies. Key findings include:

Antitumor Activity

Several studies have demonstrated that pyrazole derivatives exhibit significant cytotoxic effects against various cancer cell lines. For instance, compounds similar to (1-Methyl-1H-pyrazol-4-yl)methylamine have shown IC50 values in the nanomolar range against breast (MCF-7), colon (HCT-116), and liver (HepG2) cancer cell lines .

Cell Line	IC50 (nM)
MCF-7	45
HCT-116	46
HepG2	48

Mechanistic Insights

The mechanism of action for antitumor activity often involves the induction of apoptosis. Flow cytometric analysis has indicated that certain pyrazole compounds can significantly increase early and late apoptosis rates in treated cells compared to controls .

Enzymatic Inhibition

(1-Methyl-1H-pyrazol-4-yl)methylamine has been implicated in inhibiting cyclin-dependent kinase 2 (CDK2), an essential regulator of the cell cycle. This inhibition can lead to cell cycle arrest, particularly in the G1 phase, thereby preventing cancer cell proliferation .

Case Studies

Case Study 1: Antitumor Efficacy
A study evaluated a series of pyrazole derivatives, including (1-Methyl-1H-pyrazol-4-yl)methylamine, for their antitumor efficacy. The results indicated that these compounds could effectively induce apoptosis in cancer cells through both intrinsic and extrinsic pathways. The study utilized various assays to confirm cytotoxicity and apoptotic induction .

Case Study 2: Receptor Interaction
Another investigation focused on the interaction of pyrazole derivatives with muscarinic receptors, particularly M4 receptors. The findings suggested that these compounds could act as positive allosteric modulators (PAMs), enhancing the receptor's response to acetylcholine, which has implications for treating conditions like Alzheimer's disease .

Comparison with Similar Compounds

Structural and Steric Differences

Key analogs differ in alkyl chain length, branching, and substituent positions. Steric parameters (A-values) and molecular weights significantly impact reactivity and applications.

Compound Name	Substituent (R)	Molecular Formula	Molecular Weight (g/mol)	A-Value (Steric)	Key Properties/Applications
(1-Methyl-1H-pyrazol-4-yl)methylamine	Pentyl	C₁₀H₁₈N₃	180.27	~1.9	High lipophilicity; PDE10A/CDK2 inhibitor intermediates
(1-Methyl-1H-pyrazol-4-yl)methylamine	Propyl	C₈H₁₅N₃	153.22	~1.8	Moderate solubility; used in small-molecule drug discovery
(1-Ethyl-1H-pyrazol-4-yl)methylamine	Methyl	C₇H₁₃N₃	139.20	1.7	Low steric hindrance; precursor for fluorescent probes
(1-Methyl-1H-pyrazol-4-yl)methylamine	tert-Butyl	C₁₀H₁₈N₃	180.27	4.0	High steric bulk; stabilizes metal complexes in catalysis

Key Observations:

• Chain Length: The pentyl group increases lipophilicity (logP ~2.5) compared to propyl (logP ~1.8) or methyl (logP ~0.9), enhancing membrane permeability in drug candidates .
• Branching: tert-Butyl analogs exhibit superior steric shielding but lower solubility in polar solvents, limiting their use in aqueous-phase reactions .

Physicochemical Properties

• Solubility: Shorter alkyl chains (methyl, ethyl) improve aqueous solubility (e.g., methyl derivative: >50 mg/mL), while pentyl and tert-butyl analogs require organic solvents (e.g., DMSO, ethanol) .
• Thermal Stability: Pentyl and tert-butyl derivatives show higher thermal stability (decomposition >200°C) due to increased van der Waals interactions .